Ethyl 3-amino-5-chloropyrazine-2-carboxylate
Overview
Description
Ethyl 3-amino-5-chloropyrazine-2-carboxylate, also known as EAPC, is a widely used chemical compound with a variety of applications in scientific research. It is an important building block for the synthesis of other compounds, and is widely used in the development of new drugs, materials and other products. EAPC has also been used in a variety of biochemical and physiological experiments, and its mechanism of action has been studied in detail.
Scientific Research Applications
Chemical Synthesis and Reactivity
Ethyl 3-amino-5-chloropyrazine-2-carboxylate serves as a key intermediate in the synthesis of complex heterocyclic compounds. For instance, it can be converted into polyazanaphthalenes, pyrazolo-[2,3-c]pyrazole, isoxazolo[3,4-b]pyridine, and other derivatives through reactions with various nucleophilic reagents. These transformations are crucial for the development of new materials and molecules with potential applications in medicinal chemistry and material science (Harb et al., 1989).
Antimicrobial Activity
Derivatives of this compound have been explored for their antimicrobial properties. For example, certain ethyl-5-(ethoxycarbonyl)-4-methylthiazol-2-yl-carbamate compounds, synthesized from ethyl-2-amino-4-methylthiazol-5-carboxylate, have shown promising results in screening for antimicrobial activity (Mruthyunjayaswamy & Basavarajaiah, 2009).
Corrosion Inhibition
In the field of materials science, pyranpyrazole derivatives, including those related to this compound, have been identified as effective corrosion inhibitors for mild steel. This is particularly useful in industrial processes such as pickling, where metal surfaces are prone to corrosion. The inhibition properties have been confirmed through various techniques, including gravimetric analysis, potentiodynamic polarization, and electrochemical impedance spectroscopy (Dohare et al., 2017).
properties
IUPAC Name |
ethyl 3-amino-5-chloropyrazine-2-carboxylate |
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InChI |
InChI=1S/C7H8ClN3O2/c1-2-13-7(12)5-6(9)11-4(8)3-10-5/h3H,2H2,1H3,(H2,9,11) |
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InChI Key |
VHCHPNCLERABHA-UHFFFAOYSA-N |
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Canonical SMILES |
CCOC(=O)C1=NC=C(N=C1N)Cl |
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Molecular Formula |
C7H8ClN3O2 |
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DSSTOX Substance ID |
DTXSID40856442 |
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| Record name | Ethyl 3-amino-5-chloropyrazine-2-carboxylate | |
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Molecular Weight |
201.61 g/mol |
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CAS RN |
1393544-72-3 |
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| Record name | 2-Pyrazinecarboxylic acid, 3-amino-5-chloro-, ethyl ester | |
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